Cas no 15258-72-7 (1-Chloro-2-(chloromethyl)-3-nitro-benzene)

• Product Name: 1-Chloro-2-(chloromethyl)-3-nitro-benzene
• CAS No: 15258-72-7
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD00190097
• CID: 120883
• PubChem ID: 20200498
• Update Time: 2025-06-08

1-Chloro-2-(chloromethyl)-3-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-(chloromethyl)-3-nitrobenzene
• 2-Chloro-6-nitrobenzyl chloride
• Benzene,1-chloro-2-(chloromethyl)-3-nitro-
• Benzene, 1-chloro-2-(chloromethyl)-3-nitro-
• A921533
• AKOS014096515
• BS-53043
• SCHEMBL10756135
• DTXSID10603445
• F74518
• JSBDLOYGWAITKA-UHFFFAOYSA-N
• 15258-72-7
• EN300-338469
• CS-0268961
• 2-Chloro-6-nitro-(chloromethyl)-benzene
• 1-Chloro-2-(chloromethyl)-3-nitro-benzene

• MDL： MFCD00190097
• Inchi： 1S/C7H5Cl2NO2/c8-4-5-6(9)2-1-3-7(5)10(11)12/h1-3H,4H2
• InChI Key： JSBDLOYGWAITKA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.96985
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

1-Chloro-2-(chloromethyl)-3-nitro-benzene Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Chloro-2-(chloromethyl)-3-nitro-benzene

1-Chloro-2-(chloromethyl)-3-nitro-benzene (CAS No. 15258-72-7): An Overview and Recent Advances

1-Chloro-2-(chloromethyl)-3-nitro-benzene (CAS No. 15258-72-7) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structure and reactivity, has been extensively studied for its potential applications in various industries. This article provides a comprehensive overview of 1-Chloro-2-(chloromethyl)-3-nitro-benzene, including its chemical properties, synthesis methods, and recent research developments.

Chemical Properties and Structure

1-Chloro-2-(chloromethyl)-3-nitro-benzene is a substituted benzene derivative with a chlorine atom at the 1-position, a chloromethyl group at the 2-position, and a nitro group at the 3-position. The presence of these functional groups imparts unique chemical properties to the molecule. The chloromethyl group is highly reactive and can undergo various substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. The nitro group, on the other hand, confers electron-withdrawing properties to the molecule, influencing its reactivity and stability.

The molecular formula of 1-Chloro-2-(chloromethyl)-3-nitro-benzene is C₈H₆Cl₂₂, with a molecular weight of approximately 209.04 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene but has limited solubility in water.

Synthesis Methods

The synthesis of 1-Chloro-2-(chloromethyl)-3-nitro-benzene can be achieved through several routes, each with its own advantages and limitations. One common method involves the nitration of 1-chloro-2-chloromethylbenzene followed by chlorination of the resulting nitro compound. This process typically involves the use of concentrated nitric acid and sulfuric acid for nitration, followed by treatment with chlorine gas or a chlorinating agent such as thionyl chloride.

An alternative approach involves the reaction of 3-nitrobenzyl chloride with chlorine gas or a chlorinating agent to introduce the second chlorine atom at the 1-position. This method is often preferred due to its higher yield and milder reaction conditions. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthesis routes, utilizing transition metal catalysts to improve selectivity and reduce byproduct formation.

Applications in Chemical Synthesis

1-Chloro-2-(chloromethyl)-3-nitro-benzene serves as an important intermediate in the synthesis of various organic compounds, particularly those used in pharmaceuticals and agrochemicals. Its reactivity stems from the presence of multiple functional groups that can undergo substitution reactions, coupling reactions, and reduction processes.

In pharmaceutical research, 1-Chloro-2-(chloromethyl)-3-nitro-benzene has been used as a building block for the synthesis of novel drug candidates. For example, it has been employed in the development of anti-inflammatory agents and anticancer drugs due to its ability to form bioactive scaffolds through selective functionalization. Recent studies have also explored its potential in the synthesis of prodrugs designed to improve drug delivery and reduce side effects.

In materials science, 1-Chloro-2-(chloromethyl)-3-nitro-benzene has found applications in the preparation of functional polymers and coatings. Its reactivity allows for the incorporation of various functional groups into polymer chains, leading to materials with enhanced properties such as improved thermal stability and mechanical strength.

Recent Research Developments

The ongoing research on 1-Chloro-2-(chloromethyl)-3-nitro-benzene has led to several significant advancements in understanding its behavior and potential applications. One notable area of research involves the use of computational methods to predict its reactivity and optimize synthetic pathways. Density functional theory (DFT) calculations have provided insights into the electronic structure and reactivity patterns of this compound, guiding experimental efforts towards more efficient synthesis strategies.

In addition, recent studies have focused on exploring the biological activity of derivatives synthesized from 1-Chloro-2-(chloromethyl)-3-nitro-benzene. For instance, researchers have investigated the antimicrobial properties of these derivatives against various pathogens, including bacteria and fungi. Preliminary results have shown promising activity, suggesting potential applications in developing new antimicrobial agents.

The environmental impact of compounds like 1-Chloro-2-(chloromethyl)-3-nitro-benzene is another area of active research. Studies have examined their biodegradability and toxicity to ensure their safe use in industrial processes. Efforts are being made to develop greener synthetic methods that minimize environmental footprint while maintaining high yields and selectivity.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 1-Chloro-2-(chloromethyl)-3-nitro-benzene. Proper precautions should be taken to ensure safe handling, storage, and disposal. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to prevent skin contact and inhalation.

The compound should be stored in tightly sealed containers away from heat sources and incompatible materials such as strong oxidizers or reducing agents. In case of spills or leaks, appropriate spill control measures should be followed to contain and clean up the material safely.

Conclusion

1-Chloro-2-(chloromethyl)-3-nitro-benzene (CAS No. 15258-72-7) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it an attractive starting material for the development of novel compounds with potential therapeutic or industrial uses. Ongoing research continues to uncover new insights into its properties and applications, driving innovation in various fields.